Cas no 600-07-7 (Methylbutyric acid)

Methylbutyric acid, also known as 2-methylbutyric acid or 2-methylbutanoic acid, is a branched-chain carboxylic acid with the molecular formula C5H10O2. It is a colorless to pale yellow liquid with a pungent, cheese-like odor. This compound is widely used as a flavoring agent in the food industry due to its role in imparting fruity and fermented notes. In industrial applications, it serves as a precursor for esters and other derivatives used in fragrances and pharmaceuticals. Its high purity and consistent quality make it suitable for research and manufacturing processes. Methylbutyric acid is also studied for its potential applications in organic synthesis and biochemical pathways.
Methylbutyric acid structure
Methylbutyric acid structure
Product Name:Methylbutyric acid
CAS No:600-07-7
MF:C5H10O2
MW:102.131701946259
CID:38694
Update Time:2025-06-08

Methylbutyric acid Chemical and Physical Properties

Names and Identifiers

    • Methylbutyric acid
    • DL-2-Methylbutyric acid
    • METHYLBUTYRIC ACID, DL-2-(RG)
    • Inchi： 1S/C5H10O2/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)
    • InChI Key： WLAMNBDJUVNPJU-UHFFFAOYSA-N
    • SMILES： CCC(C(=O)O)C

Computed Properties

  • Exact Mass: 102.06800

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.936
  • Melting Point: -70 ºC
  • Boiling Point: 176 ºC
  • Flash Point: 77 ºC
  • Refractive Index: n20/D 1.405(lit.)
  • PSA: 37.30000
  • LogP: 1.11710
  • Vapor Pressure: 0.5 mm Hg ( 20 °C)
  • FEMA: 2695
  • pka: 4.8(at 25℃)
  • Solubility: Soluble in water, ethanol and diethyl ether.

Methylbutyric acid Security Information

  • Hazardous Material transportation number：UN 3265 8/PG 3
  • WGK Germany：1
  • Hazard Category Code： 21/22-34
  • Safety Instruction： S26-S36/37/39-S45
  • FLUKA BRAND F CODES：13
  • RTECS：EK7897000
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34
  • Packing Group：III
  • Hazard Level：8

Methylbutyric acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Methylbutyric acid Pricemore >>

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